5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine
Overview
Description
“5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine” is a chemical compound with the molecular formula C7H5BrFN3 . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of imidazole derivatives, such as “5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine”, often involves the reaction of phthalamide (benzimidamide) with ammonia . The specific synthesis step is to first react phthalamide with ammonia in the presence of an alcohol or a base to generate an imidazole compound, and then a redox reaction to obtain the final product .Molecular Structure Analysis
The molecular structure of “5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine” includes a benzimidazole core, which is a fused benzene and imidazole ring . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole derivatives, including “5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine”, are known for their broad range of chemical and biological properties . They are amphoteric in nature, showing both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atoms, they show two equivalent tautomeric forms .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine” include a molecular weight of 230.04 . It is a powder at room temperature .Scientific Research Applications
Antiviral Activity
Indole derivatives have shown promise in combating viral infections. For instance, ethyl 1H-indole-3-carboxylates demonstrated antiviral activity against hepatitis C virus (HCV) in cell-based assays . Specifically, compound 4-((3-(ethoxycarbonyl)-1-methyl-5-(pyrrolidin-1-ylmethyl)-1H-indol-2-yl)methyl)benzenesulfinate exhibited potent antiviral effects at low concentrations.
Imidazole Synthesis
Imidazoles are essential heterocycles with diverse applications. Researchers have made significant advances in the regiocontrolled synthesis of substituted imidazoles. Incorporating 5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine into imidazole-based molecules could lead to novel compounds for various purposes .
Anti-Tubercular Activity
Imidazole-containing compounds have been explored for their anti-tubercular potential. For instance, 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives exhibited potent activity against Mycobacterium tuberculosis strains . Investigating our compound in this context could provide insights into new anti-TB agents.
Safety and Hazards
The safety information for “5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine” includes hazard statements H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
The future directions for “5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine” could involve further exploration of its biological activities and potential applications in drug development, given the broad range of activities exhibited by imidazole derivatives . Additionally, more research could be conducted to optimize its synthesis process and improve its safety profile .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine involves the introduction of a bromine and a fluorine atom onto a benzodiazole ring, followed by the conversion of the resulting intermediate to the amine derivative.", "Starting Materials": [ "2-aminobenzonitrile", "bromine", "potassium fluoride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Bromination of 2-aminobenzonitrile with bromine in acetic acid to yield 5-bromo-2-aminobenzonitrile.", "Step 2: Fluorination of 5-bromo-2-aminobenzonitrile with potassium fluoride in ethanol to yield 5-bromo-7-fluoro-2-aminobenzonitrile.", "Step 3: Reduction of 5-bromo-7-fluoro-2-aminobenzonitrile with sodium hydroxide in ethanol to yield 5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine." ] } | |
CAS RN |
1388046-59-0 |
Product Name |
5-bromo-7-fluoro-1H-1,3-benzodiazol-2-amine |
Molecular Formula |
C7H5BrFN3 |
Molecular Weight |
230 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
